Cas no 158000-76-1 (1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-
• CAS No: 158000-76-1
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 1335830
• Update Time: 2024-08-18

1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-

• Inchi： 1S/C17H22N4O2/c1-17(2,3)21-16(19)12(10-18)13(20-21)8-11-6-7-14(22-4)15(9-11)23-5/h6-7,9H,8,19H2,1-5H3
• InChI Key： CFYUIKJTBGJYFU-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(C#N)C(CC2=CC=C(OC)C(OC)=C2)=N1

Computed Properties

• Exact Mass: 314.17446

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 486.9±45.0 °C(Predicted)
• PSA: 86.09
• pka: 0.52±0.10(Predicted)